Cas no 1219981-17-5 (4-Piperidinylmethyl nicotinate hydrochloride)

• Product Name: 4-Piperidinylmethyl nicotinate hydrochloride
• CAS No: 1219981-17-5
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 1078048
• PubChem ID: 53410157
• Update Time: 2025-05-24

4-Piperidinylmethyl nicotinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinylmethyl nicotinate hydrochloride
• piperidin-4-ylmethyl pyridine-3-carboxylate;hydrochloride
• Piperidin-4-ylmethylnicotinatehydrochloride
• AKOS015847166
• Piperidin-4-ylmethyl nicotinate hydrochloride
• 1219981-17-5

• MDL： MFCD13559856
• Inchi： 1S/C12H16N2O2.ClH/c15-12(11-2-1-5-14-8-11)16-9-10-3-6-13-7-4-10;/h1-2,5,8,10,13H,3-4,6-7,9H2;1H
• InChI Key： IQILHYIBSWFMAL-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=NC=CC=1)=O)CC1CCNCC1

Computed Properties

• Exact Mass: 256.0978555g/mol
• Monoisotopic Mass: 256.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų

Additional information on 4-Piperidinylmethyl nicotinate hydrochloride

4-Piperidinylmethyl Nicotinate Hydrochloride (CAS No. 1219981-17-5): A Comprehensive Overview

4-Piperidinylmethyl nicotinate hydrochloride, identified by the CAS registry number 1219981-17-5, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its potential applications in drug development and its unique chemical properties. In this article, we will delve into the structural characteristics, pharmacological properties, and therapeutic applications of 4-piperidinylmethyl nicotinate hydrochloride, while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of 4-piperidinylmethyl nicotinate hydrochloride is composed of a piperidine ring attached to a nicotinate group via a methylene bridge, with a hydrochloride counterion. This structure contributes to its unique pharmacokinetic profile and bioavailability. Recent studies have highlighted the importance of such structural features in determining the compound's efficacy and safety profiles.

Nicotinic acid derivatives, including 4-piperidinylmethyl nicotinate hydrochloride, have been extensively studied for their potential in treating various neurological disorders. The compound's ability to modulate nicotinic acetylcholine receptors (nAChRs) has been a focal point of recent research, with findings suggesting its role in alleviating symptoms associated with neurodegenerative diseases such as Alzheimer's disease.

The synthesis of 4-piperidinylmethyl nicotinate hydrochloride involves a multi-step process that includes nucleophilic substitution and acid-base reactions. Researchers have optimized these steps to enhance yield and purity, ensuring that the compound meets pharmaceutical standards for clinical use.

In terms of pharmacodynamics, 4-piperidinylmethyl nicotinate hydrochloride exhibits selectivity for specific nAChR subtypes, which is crucial for minimizing off-target effects and improving therapeutic outcomes. Preclinical studies have demonstrated its ability to improve cognitive function in animal models, providing a strong rationale for its investigation in human clinical trials.

The safety profile of 4-piperidinylmethyl nicotinate hydrochloride has been evaluated through extensive toxicological studies, which have shown it to be well-tolerated at therapeutic doses. These findings underscore its potential as a novel therapeutic agent with minimal adverse effects.

In conclusion, 4-piperidinylmethyl nicotinate hydrochloride (CAS No. 1219981-17-5) represents a promising compound with significant potential in the treatment of neurological disorders. By leveraging its unique chemical properties and pharmacological profile, researchers continue to explore its applications, paving the way for innovative therapies in the near future.